Cas no 68984-28-1 (4H-1,2,4-Triazole, 4-(4-methoxyphenyl)-)

• Product Name: 4H-1,2,4-Triazole, 4-(4-methoxyphenyl)-
• CAS No: 68984-28-1
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 4146775
• Update Time: 2025-04-24

4H-1,2,4-Triazole, 4-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole, 4-(4-methoxyphenyl)-
• 4-(4-methoxyphenyl)-1,2,4-triazole

• Inchi： 1S/C9H9N3O/c1-13-9-4-2-8(3-5-9)12-6-10-11-7-12/h2-7H,1H3
• InChI Key： VMRVYFWWRRLMTD-UHFFFAOYSA-N
• SMILES： N1=CN(C2=CC=C(OC)C=C2)C=N1

Computed Properties

• Exact Mass: 175.075
• Monoisotopic Mass: 175.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0